Cas no 126991-22-8 (N-[(2-methoxyphenyl)methyl]-2-nitroaniline)

• Product Name: N-[(2-methoxyphenyl)methyl]-2-nitroaniline
• CAS No: 126991-22-8
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 1221243
• PubChem ID: 7410675
• Update Time: 2025-04-20

N-[(2-methoxyphenyl)methyl]-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxyphenyl)methyl]-2-nitroaniline
• Benzenemethanamine, 2-methoxy-N-(2-nitrophenyl)-
• ACMC-20msa5
• SureCN5627138
• CTK0C2011
• (2-Methoxy-benzyl)-(2-nitro-phenyl)-amine
• N-(2-METHOXYBENZYL)-2-NITROANILINE
• AYXCJSMKISRCNM-UHFFFAOYSA-N
• 126991-22-8
• SCHEMBL5627138
• AKOS008567456
• DTXSID60428640
• F1911-3571

• Inchi： 1S/C14H14N2O3/c1-19-14-9-5-2-6-11(14)10-15-12-7-3-4-8-13(12)16(17)18/h2-9,15H,10H2,1H3
• InChI Key： AYXCJSMKISRCNM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.10000
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• PSA: 67.08000
• LogP: 3.81170